2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid

• CAS No.: 79694-64-7
• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2,6,10-trimethyl-13-(5-oxo-2H-furan-3-yl)trideca-2,6,10-trienoic acid
• InChI: InChI=1S/C20H28O4/c1-15(9-5-11-17(3)20(22)23)7-4-8-16(2)10-6-12-18-13-19(21)24-14-18/h7,10-11,13H,4-6,8-9,12,14H2,1-3H3,(H,22,23)
• InChI Key: VBZXBFNXHOZDBI-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC1=CC(=O)OC1)CCC=C(C)CCC=C(C)C(=O)O

Description

2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid is a complex organic compound characterized by its unique structure, which includes multiple methyl groups and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid typically involves multi-step organic reactions. The process may start with the preparation of intermediate compounds, which are then subjected to specific reaction conditions to achieve the final product. Common reagents used in these reactions include methylating agents and catalysts such as palladium .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,4-Pentadienoic acid, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen): Shares structural similarities with the presence of multiple methyl groups and a furan ring.

Uniqueness

2,6,10-Trimethyl-13-(5-oxo-2,5-dihydrofuran-3-yl)trideca-2,6,10-trienoic acid is unique due to its specific arrangement of functional groups and its potential for diverse chemical reactivity and applications. Its structure allows for a wide range of chemical modifications, making it a versatile compound in scientific research and industrial applications.